Cas no 896307-33-8 (6-{(1-methyl-1H-imidazol-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 4-tert-butylbenzoate)

• Product Name: 6-{(1-methyl-1H-imidazol-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 4-tert-butylbenzoate
• CAS No: 896307-33-8
• MF: C₂₁H₂₂N₂O₄S
• MW: 398.475384235382
• CID: 6291692
• PubChem ID: 18574033
• Update Time: 2025-05-24

6-{(1-methyl-1H-imidazol-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 4-tert-butylbenzoate Chemical and Physical Properties

Names and Identifiers

• 6-{(1-methyl-1H-imidazol-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 4-tert-butylbenzoate
• 896307-33-8
• F2567-0037
• SR-01000022785
• SR-01000022785-1
• [6-[(1-methylimidazol-2-yl)sulfanylmethyl]-4-oxopyran-3-yl] 4-tert-butylbenzoate
• AKOS024268614
• 6-(((1-methyl-1H-imidazol-2-yl)thio)methyl)-4-oxo-4H-pyran-3-yl 4-(tert-butyl)benzoate

• Inchi： 1S/C21H22N2O4S/c1-21(2,3)15-7-5-14(6-8-15)19(25)27-18-12-26-16(11-17(18)24)13-28-20-22-9-10-23(20)4/h5-12H,13H2,1-4H3
• InChI Key： KMIMCERESCFDLX-UHFFFAOYSA-N
• SMILES： S(C1=NC=CN1C)CC1=CC(C(=CO1)OC(C1C=CC(=CC=1)C(C)(C)C)=O)=O

Computed Properties

• Exact Mass: 398.13002836g/mol
• Monoisotopic Mass: 398.13002836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 660
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 95.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on 6-{(1-methyl-1H-imidazol-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 4-tert-butylbenzoate

6-{(1-methyl-1H-imidazol-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 4-tert-butylbenzoate (CAS No. 896307-33-8)

6-{(1-methyl-1H-imidazol-2-yl)sulfanylmethyl}-4 oxo 4H pyran 3 yl 4 tert butylbenzoate (CAS No. 896307 33 8) is a complex organic compound with a unique structure that combines imidazole, pyran, and benzoate moieties. This compound has garnered significant attention in the field of organic chemistry and pharmacology due to its potential applications in drug development and material science. The molecule's structure, which includes a sulfur atom bridging the imidazole and pyran rings, contributes to its distinctive chemical properties and reactivity.

The synthesis of 6-{(1-methyl 1H imidazol 2 yl)sulfanylmethyl} 4 oxo 4H pyran 3 yl 4 tert butylbenzoate involves a multi step process that typically includes nucleophilic substitution, oxidation, and coupling reactions. Recent advancements in catalytic methods have enabled more efficient and selective pathways for its production, reducing costs and improving yields. Researchers have also explored the use of microwave assisted synthesis to accelerate reaction times while maintaining product purity.

One of the most promising aspects of this compound is its potential as a bioactive agent. Studies have shown that imidazole containing compounds exhibit diverse biological activities, including antioxidant, anti-inflammatory, and anticancer properties. In particular, the sulfur atom in the molecule plays a critical role in modulating these activities by enhancing the compound's ability to interact with biological targets such as enzymes and receptors.

Recent research has focused on the pharmacological properties of 6-{(1 methyl 1H imidazol 2 yl)sulfanylmethyl} pyran derivatives, particularly their ability to inhibit key enzymes involved in inflammatory pathways. For instance, a study published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent inhibitory activity against cyclooxygenase (COX) enzymes, which are central to inflammation and pain signaling.

In addition to its pharmacological applications, pyran benzoate derivatives like this compound have shown promise in materials science. Their ability to form stable complexes with metal ions makes them potential candidates for use in catalysis and sensor technology. Recent work has explored their application as ligands in transition metal catalysis, where they have demonstrated enhanced catalytic efficiency compared to traditional ligands.

The environmental impact of CAS No. 896307 33 8 has also been a topic of interest. Researchers have investigated its biodegradation pathways under various conditions, with findings suggesting that the compound undergoes rapid hydrolysis in aqueous environments. This property is particularly important for assessing its safety profile and ensuring compliance with environmental regulations.

In conclusion, 6-{(1 methyl 1H imidazol 2 yl)sulfanylmethyl} pyran benzoate (CAS No. 896307 33 8) is a versatile compound with significant potential across multiple fields. Its unique structure, combined with recent advances in synthesis and application studies, positions it as a valuable tool for future research and development efforts.